Cas no 204926-50-1 (3(2H)-Furanone,4-bromodihydro-)

• Product Name: 3(2H)-Furanone,4-bromodihydro-
• CAS No: 204926-50-1
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• CID: 241416
• PubChem ID: 10511229
• Update Time: 2025-04-19

3(2H)-Furanone,4-bromodihydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,4-bromodihydro-
• 4-Bromodihydrofuran-3(2H)-one
• 4-Bromo-dihydro-furan-3-one
• 4-Bromodihydrofuran-3-one
• 4-bromodihydro-3(2h)-furanone
• SCHEMBL961924
• 4-bromooxolan-3-one
• 204926-50-1

• Inchi： 1S/C4H5BrO2/c5-3-1-7-2-4(3)6/h3H,1-2H2
• InChI Key： JETNEFPERUVFID-UHFFFAOYSA-N
• SMILES： BrC1C(COC1)=O

Computed Properties

• Exact Mass: 163.94725
• Monoisotopic Mass: 163.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 214 ºC
• Flash Point: 83 ºC
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones